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Compound of Interest

Compound Name: Einecs 298-470-7

Cat. No.: B15185338 Get Quote

Safety Guidance for Handling Einecs 298-470-7
Chemical Identification:

Einecs Number: 298-470-7

Chemical Name: 5-oxo-L-proline, compound with ethyl 1-(3-hydroxy-3-phenylpropyl)-4-

phenylpiperidine-4-carboxylate (1:1)

CAS Number: 93804-91-2

Important Note: A specific Safety Data Sheet (SDS) for this compound was not publicly

available at the time of this writing. The following recommendations are based on general

laboratory safety principles for handling compounds with unknown or incomplete hazard data.

Researchers must exercise extreme caution and perform a thorough risk assessment before

handling this substance.

Personal Protective Equipment (PPE)
Given the absence of specific toxicological data, a conservative approach to PPE is mandatory.

The following table outlines the recommended PPE for handling Einecs 298-470-7.

Safety Operating Guide

Check Availability & Pricing
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Body Part
Personal Protective
Equipment

Specifications & Rationale

Eyes/Face
Safety Goggles and Face

Shield

Goggles must provide a

complete seal around the

eyes. A face shield should be

worn over the goggles to

protect against splashes.

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Double-gloving

is advised. Check for any signs

of degradation and change

gloves frequently.

Body
Laboratory Coat and

Chemical-Resistant Apron

A fully buttoned, long-sleeved

lab coat is required. A

chemical-resistant apron

should be worn over the lab

coat.

Respiratory Fume Hood or Respirator

All handling of the solid or any

solutions should be conducted

in a certified chemical fume

hood. If a fume hood is not

available, a NIOSH-approved

respirator with appropriate

cartridges for organic vapors

and particulates should be

used.

Feet Closed-Toed Shoes
Shoes must fully cover the

feet.

Operational and Disposal Plans
Handling Protocol:
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Risk Assessment: Before any work begins, a formal risk assessment must be conducted to

identify potential hazards and establish specific safety procedures for the planned

experiment.

Designated Area: Handle Einecs 298-470-7 only in a designated area within a laboratory,

clearly marked with warning signs.

Ventilation: All procedures that may generate dust or aerosols must be performed in a

certified chemical fume hood.

Weighing: When weighing the solid compound, use a balance inside a fume hood or a

ventilated balance enclosure.

Spill Management: Have a spill kit readily available. The kit should contain appropriate

absorbent materials, neutralizing agents (if applicable and known), and waste disposal bags.

Minor Spill: In case of a small spill, wear appropriate PPE, cover the spill with an inert

absorbent material, and collect it into a sealed container for disposal.

Major Spill: In the event of a large spill, evacuate the area and follow the institution's

emergency procedures.

Disposal Plan:

All waste containing Einecs 298-470-7 must be treated as hazardous waste.

Waste Segregation: Segregate all waste materials (solid and liquid) contaminated with the

compound.

Labeling: All waste containers must be clearly labeled with the chemical name, CAS number,

and appropriate hazard warnings.

Storage: Store waste in sealed, leak-proof containers in a designated hazardous waste

accumulation area.

Disposal: Arrange for disposal through your institution's environmental health and safety

(EHS) office. Do not dispose of this chemical down the drain or in regular trash.
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Experimental Workflow
The following diagram outlines the logical workflow for safely handling Einecs 298-470-7.
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Click to download full resolution via product page

Safe handling workflow for Einecs 298-470-7.

To cite this document: BenchChem. [Personal protective equipment for handling Einecs 298-
470-7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15185338#personal-protective-equipment-for-
handling-einecs-298-470-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b15185338?utm_src=pdf-body-img
https://www.benchchem.com/product/b15185338?utm_src=pdf-body
https://www.benchchem.com/product/b15185338#personal-protective-equipment-for-handling-einecs-298-470-7
https://www.benchchem.com/product/b15185338#personal-protective-equipment-for-handling-einecs-298-470-7
https://www.benchchem.com/product/b15185338#personal-protective-equipment-for-handling-einecs-298-470-7
https://www.benchchem.com/product/b15185338#personal-protective-equipment-for-handling-einecs-298-470-7
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15185338?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15185338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

